Cas no 2580191-71-3 (5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-(4-methylpyridin-2-yl)-1H-pyrazole-4-carboxylic acid)

• Product Name: 5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-(4-methylpyridin-2-yl)-1H-pyrazole-4-carboxylic acid
• CAS No: 2580191-71-3
• MF: C₂₅H₂₀N₄O₄
• MW: 440.450705528259
• CID: 5659516
• PubChem ID: 165894707
• Update Time: 2025-05-23

5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-(4-methylpyridin-2-yl)-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1-(4-methylpyridin-2-yl)-1H-pyrazole-4-carboxylic acid
• 2580191-71-3
• EN300-27729503
• 5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-(4-methylpyridin-2-yl)-1H-pyrazole-4-carboxylic acid

• Inchi： 1S/C25H20N4O4/c1-15-10-11-26-22(12-15)29-23(20(13-27-29)24(30)31)28-25(32)33-14-21-18-8-4-2-6-16(18)17-7-3-5-9-19(17)21/h2-13,21H,14H2,1H3,(H,28,32)(H,30,31)
• InChI Key： XMWOEFOUOMZYEY-UHFFFAOYSA-N
• SMILES： O(C(NC1=C(C(=O)O)C=NN1C1C=C(C)C=CN=1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 440.14845513g/mol
• Monoisotopic Mass: 440.14845513g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 6
• Complexity: 699
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 106Ų

Additional information on 5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-(4-methylpyridin-2-yl)-1H-pyrazole-4-carboxylic acid

5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-(4-methylpyridin-2-yl)-1H-pyrazole-4-carboxylic acid (CAS No: 2580191-71-3)

The compound 5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-(4-methylpyridin-2-yl)-1H-pyrazole-4-carboxylic acid, with the CAS registry number 2580191-71-3, is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of fluorenylmethoxycarbonyl (Fmoc)-protected amino acids, which are widely used in peptide synthesis and drug discovery.

Recent studies have highlighted the potential of this compound as a key intermediate in the synthesis of bioactive molecules, particularly in the development of novel therapeutic agents targeting various diseases, including cancer and neurodegenerative disorders. The structure of this compound is characterized by a pyrazole ring system, which is known for its versatility in binding to biological targets such as enzymes and receptors.

The synthesis of this compound involves a multi-step process that includes the coupling of Fmoc group with an amino acid derivative, followed by selective protection and deprotection steps to achieve the desired functionality. Researchers have optimized these synthetic pathways to enhance yield and purity, making it more accessible for large-scale production.

In terms of applications, this compound has been extensively studied for its role in peptide-based drug delivery systems. Its ability to serve as a linker or spacer in peptide conjugates has been explored in recent clinical trials, where it demonstrated enhanced bioavailability and reduced immunogenicity compared to traditional linkers.

Moreover, the compound's stability under physiological conditions has been a focal point of recent investigations. Studies have shown that its Fmoc group provides excellent protection during peptide synthesis while maintaining structural integrity upon deprotection, which is crucial for maintaining the bioactivity of the final product.

The pharmacokinetic properties of this compound have also been evaluated in preclinical models, revealing favorable absorption profiles and minimal toxicity at therapeutic doses. These findings underscore its potential as a building block for next-generation therapeutics.

In conclusion, the compound 5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-(4-methylpyridin-2-yl)-1H-pyrazole-4-carboxylic acid (CAS No: 2580191-71-3) represents a significant advancement in the field of medicinal chemistry. Its unique structure, coupled with its versatile applications in drug development, positions it as a valuable tool for researchers aiming to design innovative therapeutic solutions.